Cas no 139407-49-1 (1,2,3,4-Thiatriazol-5-amine, N-(2,6-diethylphenyl)-)

• Product Name: 1,2,3,4-Thiatriazol-5-amine, N-(2,6-diethylphenyl)-
• CAS No: 139407-49-1
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 1268756
• Update Time: 2024-08-03

1,2,3,4-Thiatriazol-5-amine, N-(2,6-diethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Thiatriazol-5-amine, N-(2,6-diethylphenyl)-

• Inchi： 1S/C11H14N4S/c1-3-8-6-5-7-9(4-2)10(8)12-11-13-14-15-16-11/h5-7H,3-4H2,1-2H3,(H,12,13,15)
• InChI Key： LHNKQKPBXRVVMW-UHFFFAOYSA-N
• SMILES： S1C(NC2=C(CC)C=CC=C2CC)=NN=N1

Computed Properties

• Exact Mass: 234.09412

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±52.0 °C(Predicted)
• PSA: 50.7
• pka: -2.42±0.50(Predicted)